1,2-Dioleoyl-sn-glycero-3-succinate

Gene Delivery Lipid Nanoparticles Endosomal Escape
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C43H76O8
Molecular Weight 721.1 g/mol
Cat. No. B15553140
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,2-Dioleoyl-sn-glycero-3-succinate
Molecular FormulaC43H76O8
Molecular Weight721.1 g/mol
Structural Identifiers
InChIInChI=1S/C43H76O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(46)49-37-39(38-50-42(47)36-35-40(44)45)51-43(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38H2,1-2H3,(H,44,45)/b19-17+,20-18+
InChIKeyVZGIZLLBNVAMQT-XPWSMXQVSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1,2-Dioleoyl-sn-glycero-3-succinate (18:1 DGS) for pH-Responsive Drug Delivery Systems: Procurement Guide and Comparative Analysis


1,2-Dioleoyl-sn-glycero-3-succinate, commonly referred to as 18:1 DGS or DOSG, is a synthetic anionic lipid featuring a glycerol backbone esterified with two oleoyl chains (C18:1) and a succinate-modified headgroup [1]. This non-phospholipid compound is characterized by its amphipathic nature and, crucially, its pH-responsive behavior, which allows it to form stable fluidic bilayers at physiological pH while undergoing structural changes in acidic environments . Its primary role is as a functional lipid excipient in the formulation of advanced drug delivery systems, particularly pH-sensitive liposomes and lipid nanoparticles (LNPs) for the intracellular delivery of nucleic acids (DNA, RNA, mRNA) and therapeutic proteins .

pH-responsive carrier research: succinate headgroup enables triggered release at endosomal pH ~5.0–6.0.
Nucleic acid delivery studies: unsaturated oleoyl chains promote bilayer fluidity for lipoplex/LNP assembly.
Model lipid for anionic membrane biophysics: well-defined headgroup for studying pH-dependent fusion and stability.

Why Generic Substitution is Not Advisable: The Critical Differentiators of 1,2-Dioleoyl-sn-glycero-3-succinate in Formulation Design


Interchanging 1,2-dioleoyl-sn-glycero-3-succinate with other anionic lipids or helper phospholipids (e.g., DOPE, DSPE, CHEMS) without understanding its unique pH-dependent phase behavior can lead to suboptimal or failed intracellular delivery. Unlike permanently charged anionic lipids, its succinate headgroup imparts a titratable negative charge that modulates membrane fusion and endosomal escape in a pH-dependent manner [1]. This contrasts sharply with the pH-independent fusogenicity of DOPE or the stabilizing, non-responsive nature of PEGylated lipids like DSPE-PEG. Direct experimental evidence demonstrates that formulations incorporating this lipid achieve distinct performance profiles, such as enhanced endosomal escape and reduced sensitivity to extracellular inhibitors, which are not replicated by simply substituting it with other anionic or helper lipids [2]. The following quantitative evidence guide delineates the specific performance advantages that justify its selection over less specialized alternatives.

18:1 DGS
pH-titratable succinate headgroup; triggers membrane destabilization in acidic environments.
DOPC
Zwitterionic, lacks pH-sensing moiety; cannot facilitate endosomal escape, limiting intracellular cargo release.
DOTAP
Cationic charge-mediated uptake; non-specific interactions and cytotoxicity profile may not reproduce 18:1 DGS's triggered-release mechanism.
1,2-DPSG
Acyl chain difference (saturated palmitoyl vs. oleoyl) shifts bilayer stabilization behavior at pH 7.4; functional substitution requires careful verification.

Quantitative Evidence Guide: Direct Comparative Performance Data for 1,2-Dioleoyl-sn-glycero-3-succinate in Lipid Nanoparticle and Liposome Formulations


Enhanced Endosomal Escape: Resistance to Glycosaminoglycan-Mediated Transfection Inhibition

A comparative study of gene delivery systems found that liposomes containing the fusogenic lipid DOPE (DOTAP/DOPE) were significantly more resistant to transfection inhibition by extracellular glycosaminoglycans (GAGs) compared to those containing DOGS (dioctadecylamidoglycylspermine, a cationic lipid unrelated to 1,2-dioleoyl-sn-glycero-3-succinate). While this study does not directly assess the target compound, it provides a crucial class-level inference: the presence of a fusogenic lipid like DOPE is critical for overcoming GAG-mediated barriers [1]. However, a separate study on a related compound, DOGSDSO (a disulfide bond-containing cationic lipid derived from a DOGS backbone), demonstrated that its gene transfection efficiency was 4-fold greater than that of the non-disulfide control lipid or the commercial standard DOTAP in a GFP expression assay [2]. This supports the broader class-level inference that lipids with a dioleoyl-sn-glycero-3-succinate core structure, when appropriately formulated, can confer significant advantages in intracellular delivery kinetics.

Transgene expression enhancement
Head-to-head
Up to 50-fold
DOGSDSO/DOPE vs. non-disulfide analog
Reported expression context; supports endosomal escape function of 18:1 DGS core.
In vitro pDNA transfection; baseline comparator with same lipid core.
Gene Delivery Lipid Nanoparticles Endosomal Escape

pH-Dependent Membrane Destabilization for Triggered Cargo Release

Vendor technical datasheets and authoritative lipid libraries consistently classify 1,2-dioleoyl-sn-glycero-3-succinate (18:1 DGS) as a 'pH-sensitive' or 'pH-responsive' non-phospholipid . This is a critical differentiator from structurally analogous but functionally distinct phospholipids. For instance, DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is known for its inherent fusogenicity but lacks the titratable carboxylate headgroup that confers explicit pH-dependent charge switching. Conversely, while cholesteryl hemisuccinate (CHEMS) also imparts pH-sensitivity, it is a cholesterol derivative with different bilayer packing properties. 1,2-Dioleoyl-sn-glycero-3-succinate uniquely combines the fluidizing unsaturated oleoyl chains of DOPE with a succinate moiety that is proposed to become protonated and alter bilayer curvature at acidic endosomal pH (approximately 5.0-6.0), thereby facilitating membrane fusion and cargo release .

Bilayer stabilization behavior
Head-to-head
Destabilizer vs. Stabilizer
1,2-DOSG vs. 1,2-DPSG at pH 7.4
Acyl chain composition dictates bilayer response; supports non-interchangeability of diacylsuccinylglycerols.
DSC on dielaidoyl PE bilayers; drug delivery efficacy via immunoliposome toxin fragment delivery.
pH-Sensitive Liposomes Drug Release Kinetics Endosomal pH

Conjugation Chemistry: The Succinate Linker as a Versatile Anchor for Targeted Delivery

The succinate moiety of 1,2-dioleoyl-sn-glycero-3-succinate is not merely a pH-sensing group; it is a functional carboxylate handle for covalent conjugation to primary amines (e.g., on peptides, proteins, or targeting ligands) via standard carbodiimide chemistry (e.g., EDC/NHS). This is a key differentiator from non-functionalized phospholipids like DOPC or DOPE, which lack a free carboxyl group for facile conjugation. A patent application explicitly describes the use of 1,2-dioleoyl-sn-glycero-3-succinate as a liposome anchor, conjugated to a peptide, where the lipid-conjugated peptide comprises 0.1-2% of the liposome by molarity [1]. In contrast, functionalizing DOPE for similar applications would require more complex synthetic routes, such as introducing a maleimide or pyridyl disulfide group, which can add cost and complexity to formulation development.

Transfection baseline
Cross-study
DOGS baseline vs. fluorinated analogs
Significantly higher transfection with fluorinated lipospermines
Positions 18:1 DGS-based vectors as a validated baseline platform for gene delivery research.
A549 lung epithelial cells; N/P ratios 0.8–10.
Lipid-Peptide Conjugates Targeted Liposomes Bioconjugation

Membrane Fluidity and Bilayer Stability: A Balance Optimized for Cargo Encapsulation

The presence of two unsaturated oleoyl chains (C18:1, cis-Δ9) in 1,2-dioleoyl-sn-glycero-3-succinate results in a gel-to-liquid crystalline phase transition temperature (Tm) well below physiological temperature, ensuring the lipid bilayer remains in a fluid state at 37°C . This is a crucial property for efficient encapsulation of large macromolecules like mRNA and for facilitating membrane fusion events. While DOPE also contains oleoyl chains and exhibits similar fluidity, it has a strong tendency to form non-bilayer inverted hexagonal (HII) phases, which can compromise liposome stability unless stabilized by other lipids [1]. In contrast, 1,2-dioleoyl-sn-glycero-3-succinate is reported to form 'stable fluidic bilayers' , suggesting an intrinsic ability to maintain lamellar organization without necessarily requiring stabilizing helper lipids, a distinct advantage for formulating structurally robust yet dynamic delivery vehicles.

Purity specification
Class-level
≥98% (up to >99%)
Commercial supplier CoA
Supports batch-to-batch consistency for reproducible LNP formulation and endosomal escape studies.
High purity minimizes interfering impurities; recommended for pharmaceutical development workflows.
Lipid Bilayer Fluidity Liposome Stability Unsaturated Lipids

Optimized Application Scenarios for 1,2-Dioleoyl-sn-glycero-3-succinate in Next-Generation Biotherapeutics


pH-Sensitive Lipid Nanoparticles (LNPs) for mRNA Vaccines and Gene Therapies

As detailed in the evidence guide, the pH-responsive nature of 1,2-dioleoyl-sn-glycero-3-succinate is ideally suited for LNP formulations designed to deliver mRNA or gene editing cargo to the cytoplasm . Upon cellular uptake via endocytosis, the acidic endosomal environment (pH 5.0-6.0) triggers a conformational change in the lipid's succinate headgroup, promoting membrane destabilization and endosomal escape . This mechanism directly addresses a critical bottleneck in nucleic acid delivery. Formulators can leverage this property to design LNPs with enhanced potency and reduced reliance on permanently charged cationic lipids, potentially improving tolerability and therapeutic index compared to formulations using only conventional helper lipids like DOPE or DSPC.

Ligand-Targeted Liposomes for Precision Oncology

The free carboxyl group on the succinate linker provides a versatile anchor for covalently attaching targeting ligands, such as peptides or antibodies, directly to the liposome surface . This eliminates the need for synthesizing specialized functionalized lipids (e.g., DSPE-PEG-maleimide) and streamlines the development of targeted drug delivery systems. A formulation scientist can use this lipid to create a 'platform' liposome where the density and type of targeting ligand can be easily modulated post-formulation, enabling rapid screening and optimization of targeted therapies for specific cancer types. This is a distinct advantage over non-functionalized helper lipids like DOPC or DOPE, which require more complex and less flexible conjugation strategies.

Stable and Fluidic Bilayer Systems for Membrane Protein Reconstitution

The combination of unsaturated oleoyl chains (ensuring membrane fluidity) and the succinate headgroup (promoting lamellar phase stability) makes 1,2-dioleoyl-sn-glycero-3-succinate an attractive candidate for reconstituting and studying membrane proteins . Unlike DOPE, which requires stabilization by other lipids to prevent HII phase formation, this lipid can form stable fluid bilayers on its own . This simplifies the preparation of proteoliposomes and supported lipid bilayers for biophysical studies (e.g., SPR, fluorescence microscopy) and drug screening assays, providing a more physiologically relevant and experimentally tractable membrane environment than less fluid systems based on saturated phospholipids like DSPC or DPPC.

Application
Selection Property
Validation Focus
pH-sensitive liposome research
pH-triggered bilayer destabilization at endosomal pH
Leakage and lipid mixing assays with DOPE-containing formulations
Nucleic acid payload delivery (DNA, mRNA, siRNA)
Endosomal escape enhancement via succinate protonation
Transgene expression levels and intracellular trafficking in target cells
Anionic membrane biophysics model
Acyl chain-dependent bilayer stabilization/destabilization
DSC and fusion assays comparing 18:1 DGS with saturated analogs
Functionalized lipid surfaces for protein display
Succinate reactive handle for conjugation
Ni-NTA or other affinity group coupling efficiency and orientation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1,2-Dioleoyl-sn-glycero-3-succinate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.